Cas no 1909324-83-9 (2-methyl-2-(4-oxooxolan-3-yl)propanenitrile)

• Product Name: 2-methyl-2-(4-oxooxolan-3-yl)propanenitrile
• CAS No: 1909324-83-9
• MDL: MFCD29047277
• CID: 4629119
• PubChem ID: 121552805
• Update Time: 2025-10-19

2-methyl-2-(4-oxooxolan-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-oxooxolan-3-yl)propanenitrile

• MDL： MFCD29047277

Additional information on 2-methyl-2-(4-oxooxolan-3-yl)propanenitrile

Professional Introduction to 2-methyl-2-(4-oxooxolan-3-yl)propanenitrile (CAS No. 1909324-83-9)

2-methyl-2-(4-oxooxolan-3-yl)propanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1909324-83-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a nitrile group and an oxolane ring. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents and agrochemicals.

The< strong>structure of 2-methyl-2-(4-oxooxolan-3-yl)propanenitrile consists of a propanenitrile backbone substituted with a methyl group at the second carbon and an oxolane ring attached at the third carbon. The oxolane ring, also known as a furan ring with an oxygen atom, introduces additional reactivity and binding potential, making it a valuable scaffold for drug design. This structural motif has been extensively studied for its ability to interact with biological targets, thereby facilitating the development of new therapeutic interventions.

In recent years, there has been a surge in research focused on the pharmacological properties of compounds containing oxolane rings. These studies have highlighted the potential of such molecules in modulating various biological pathways, including enzyme inhibition and receptor binding. The< strong>nitrile group in 2-methyl-2-(4-oxooxolan-3-yl)propanenitrile further enhances its utility as a pharmacophore, as nitriles are known to exhibit diverse biological activities ranging from antimicrobial to anti-inflammatory effects.

One of the most compelling aspects of 2-methyl-2-(4-oxooxolan-3-yl)propanenitrile is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced pharmacological profiles. For instance, modifications to the< strong>methyl group or the< strong>oxolane ring have led to compounds with improved solubility, bioavailability, and target specificity. These advancements underscore the importance of 2-methyl-2-(4-oxooxolan-3-yl)propanenitrile in medicinal chemistry and drug discovery.

The< strong>CAS No. 1909324-83-9 provides a unique identifier for this compound, ensuring accurate documentation and traceability in scientific literature and industrial applications. This standardized naming system is crucial for maintaining consistency across different research groups and commercial entities involved in chemical synthesis and drug development.

Recent studies have also explored the synthetic pathways for producing 2-methyl-2-(4-oxooxolan-3-yl)propanenitrile on an industrial scale. Efficient synthetic routes are essential for ensuring cost-effective production and scalability, which are critical factors in pharmaceutical manufacturing. Researchers have reported novel methodologies that optimize yield and purity while minimizing environmental impact. These innovations align with global efforts to promote sustainable chemical practices.

The< strong-pharmacological potential of 2-methyl-2-(4-oxooxlanenyl)-propanenitrile has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed its binding affinity to various biological targets, including enzymes and receptors implicated in human diseases. These findings provide a solid foundation for designing structure-based drug candidates targeting conditions such as cancer, inflammation, and neurodegenerative disorders.

In conclusion, 2-methyl--(4--oxooxolan--3--yI)propanenitrile (CAS No. 1909324--83--9) represents a significant advancement in chemical research with implications for pharmaceutical development. Its unique structural features, coupled with its role as a versatile intermediate, make it a valuable asset in synthetic chemistry and drug design. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.